Cas no 24210-45-5 (2,2-Difluoro-2-phenoxyacetic acid)

• Product Name: 2,2-Difluoro-2-phenoxyacetic acid
• CAS No: 24210-45-5
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• CID: 5729724
• PubChem ID: 43651829
• Update Time: 2025-10-30

2,2-Difluoro-2-phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-phenoxyacetic Acid
• 2,2-Difluoro-2-phenoxyacetic acid

• Inchi： 1S/C8H6F2O3/c9-8(10,7(11)12)13-6-4-2-1-3-5-6/h1-5H,(H,11,12)
• InChI Key： ONGVLQNJSPASFO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(OC1C=CC=CC=1)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2,2-Difluoro-2-phenoxyacetic acid

2,2-Difluoro-2-phenoxyacetic Acid: A Comprehensive Overview of CAS No. 24210-45-5

2,2-Difluoro-2-phenoxyacetic acid (CAS No. 24210-45-5) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and potential applications in drug development and other scientific research areas.

Chemical Properties and Structure

2,2-Difluoro-2-phenoxyacetic acid is a fluorinated derivative of phenoxyacetic acid. Its molecular formula is C₉H₇F₂O₃, and it has a molecular weight of 197.14 g/mol. The compound features a phenyl ring attached to an acetic acid moiety, with two fluorine atoms substituting the hydrogen atoms at the alpha position of the acetic acid group. This unique structure imparts several important properties to the molecule, including enhanced lipophilicity and stability.

The presence of fluorine atoms significantly affects the electronic and steric properties of the molecule. Fluorine's high electronegativity increases the acidity of the carboxylic acid group, making 2,2-difluoro-2-phenoxyacetic acid more reactive in various chemical reactions. Additionally, the fluorine atoms enhance the compound's resistance to metabolic degradation, which is a valuable property in drug design.

Synthesis Methods

The synthesis of 2,2-difluoro-2-phenoxyacetic acid can be achieved through several routes. One common method involves the reaction of 1-fluoro-1-phenylethyl bromide with sodium hydroxide to form 1-fluoro-1-phenylethanol. This intermediate is then oxidized to 1-fluoro-1-phenylethyl ketone using an oxidizing agent such as potassium permanganate. The ketone is further converted to the desired product by treatment with bromine and sodium hydroxide.

An alternative synthetic route involves the reaction of phenol with difluoromethyl bromide in the presence of a base such as potassium carbonate. This reaction yields 2,2-difluoro-1-(phenoxymethyl)ethanol, which can be oxidized to 2,2-difluoro-2-phenoxyacetic acid using an appropriate oxidizing agent like potassium dichromate.

Biological Activities and Applications

2,2-Difluoro-2-phenoxyacetic acid has been extensively studied for its biological activities and potential applications in drug development. Recent research has highlighted its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, making it a promising candidate for treating inflammatory diseases.

In cancer research, 2,2-difluoro-2-phenoxyacetic acid has demonstrated significant antiproliferative effects on various cancer cell lines. It has been found to induce apoptosis and cell cycle arrest by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that this compound could be developed into novel therapeutic agents for cancer treatment.

Beyond its direct biological activities, 2,2-difluoro-2-phenoxyacetic acid serves as an important building block in the synthesis of more complex molecules with diverse biological functions. For example, it can be used as a starting material for the preparation of prodrugs that are designed to improve drug delivery and bioavailability.

Potential Applications in Drug Development

The unique properties of 2,2-difluoro-2-phenoxyacetic acid, including its enhanced lipophilicity and metabolic stability, make it an attractive candidate for drug development. In recent years, several derivatives of this compound have been synthesized and evaluated for their pharmacological properties.

In one study published in the Journal of Medicinal Chemistry, researchers synthesized a series of ester prodrugs derived from 2,2-difluoro-2-phenoxyacetic acid. These prodrugs were designed to improve oral bioavailability and reduce systemic side effects associated with traditional anti-inflammatory drugs. The results showed that some of these prodrugs exhibited superior pharmacokinetic profiles compared to their parent compounds.

Another area of interest is the use of 2,2-difluoro-2-phenoxyacetic acid-based compounds in combination therapy for cancer treatment. Research has shown that these compounds can enhance the efficacy of existing chemotherapeutic agents by targeting multiple signaling pathways involved in cancer progression. This synergistic approach holds promise for improving patient outcomes and reducing treatment resistance.

Safety Considerations and Future Directions

2,2-difluoro-2-phenoxyacetic acid have shown that it is generally well-tolerated at therapeutic concentrations. However, further toxicological studies are needed to fully assess its safety profile before it can be used clinically.

The future directions for research on 2,2-difluoro-2-phenoxyacetic acid include optimizing its chemical structure to enhance its biological activities while minimizing potential side effects. Additionally, exploring new delivery systems such as nanoparticles or liposomes could further improve its therapeutic potential.

In conclusion, 2,2-difluoro-2-phenoxyacetic acid (CAS No. 24310-45-5) is a promising compound with a wide range of applications in chemistry and pharmaceuticals. Its unique chemical properties make it an attractive candidate for drug development, particularly in areas such as anti-inflammatory therapy and cancer treatment. Ongoing research continues to uncover new possibilities for this versatile molecule.